Cas no 91247-38-0 (3-Amino-5-phenylpentanoic acid)

• Product Name: 3-Amino-5-phenylpentanoic acid
• CAS No: 91247-38-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD01318914
• CID: 808223
• PubChem ID: 2733736
• Update Time: 2025-05-24

3-Amino-5-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-phenylpentanoic acid
• 3-Amino-5-phenyl-pentanoic acid
• Benzenepentanoic acid, b-amino-
• DL-HOMOBENZYL-ß-ALANINE
• 2-Thiophenecarboxylic acid,3-amino-5-phenyl
• 3-amino-5-phenyl-2-thiophenecarboxylic acid
• 3-Amino-5-phenyl-valeriansaeure
• 3-amino-5-phenyl-valeric acid
• 5-phenyl-3-aminothiophene-2-carboxylic acid
• Valeric acid,3-amino-5-phenyl-(+/-)-3-Amino-5-phenylpentanoic acid
• (+/-)-3-Amino-5-phenylpentanoic acid
• dl-homobenzyl-beta-alanine
• DL-Homobenzyl- -alanine
• b-Amino-benzenepentanoic acid
• (R)-Amino-5-phenylpentanoic acid hydrochloride
• 5803AJ
• VC30873
• AB08760
• OR307539
• SY013389
• AX8013337
• 3-amino-5-phenyl-pentanoic acid, AldrichCPR
• T6736
• ST50405894
• A13213
• AB89190
• MFCD01318914
• AKOS009158568
• CS-0171324
• SCHEMBL45498
• AS-60532
• FT-0642194
• DTXSID601347590
• 91247-38-0
• 3-Amino-5-phenylpentanoicacid
• FT-0643404
• AB88541
• EN300-343717
• AC-23539
• FT-0652566
• DB-016753
• DB-057249

• MDL： MFCD01318914
• Inchi： 1S/C11H15NO2/c12-10(8-11(13)14)7-6-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2,(H,13,14)
• InChI Key： CJJYCYZKUNRKFP-UHFFFAOYSA-N
• SMILES： OC(CC(CCC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.133
• Melting Point: 220-221 ºC
• Boiling Point: 368 ºC
• Flash Point: 177 ºC
• Refractive Index: 1.5041 (estimate)
• PSA: 63.32000
• LogP: 2.12150
• Solubility: Not available

3-Amino-5-phenylpentanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： S24/25
• Storage Condition：Room temperature

Additional information on 3-Amino-5-phenylpentanoic acid

Introduction to 3-Amino-5-phenylpentanoic acid (CAS No. 91247-38-0)

3-Amino-5-phenylpentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 91247-38-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif with both an amino group and a phenyl substituent, presents intriguing possibilities for its applications in drug discovery and material science. The detailed exploration of its chemical properties, synthetic pathways, and emerging applications will provide valuable insights into its potential roles in modern chemical research.

The molecular structure of 3-Amino-5-phenylpentanoic acid consists of a pentanoic acid backbone, which is a five-carbon chain terminated by a carboxylic acid group. The presence of an amino group at the third carbon and a phenyl ring at the fifth carbon introduces both basicity and aromaticity to the molecule, making it a versatile building block for more complex structures. This dual functionality is particularly attractive for medicinal chemists seeking to develop novel compounds with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in the synthesis and application of amino acid derivatives, especially those incorporating aromatic rings for improved pharmacokinetic properties. 3-Amino-5-phenylpentanoic acid stands out as a promising candidate due to its ability to mimic natural amino acids while offering additional chemical handles for modifications. This has led to its exploration in the design of peptidomimetics, which are synthetic analogs of natural peptides designed to retain biological activity but with improved stability and efficacy.

One of the most compelling aspects of 3-Amino-5-phenylpentanoic acid is its potential use in the development of enzyme inhibitors. The combination of an amino group and a phenyl ring can be strategically positioned to interact with specific pockets on enzyme active sites, thereby modulating enzymatic activity. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on various proteases and kinases, which are key targets in the treatment of inflammatory diseases and cancer. The phenyl ring can engage in hydrophobic interactions, while the amino group can form hydrogen bonds or coordinate with metal ions present in the active site.

The synthesis of 3-Amino-5-phenylpentanoic acid (CAS No. 91247-38-0) typically involves multi-step organic reactions starting from readily available precursors such as phenylacetic acid or 5-bromopentanoic acid. Advanced synthetic techniques like cross-coupling reactions, reductive amination, and palladium-catalyzed transformations have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent biological evaluations.

Recent advancements in computational chemistry have also facilitated the rational design of derivatives based on 3-Amino-5-phenylpentanoic acid. Molecular modeling studies can predict how different substituents or modifications will affect the compound's binding affinity and selectivity. This approach has enabled researchers to fine-tune the structure of 3-Amino-5-phenylpentanoic acid derivatives to achieve desired pharmacological profiles without extensive experimental trials. Such computational strategies are particularly valuable in drug discovery pipelines where rapid screening and optimization are essential.

Beyond pharmaceutical applications, 3-Amino-5-phenylpentanoic acid has shown potential in material science, particularly in the development of functional polymers and coatings. The presence of both an amino group and a carboxylic acid group allows for easy incorporation into polymer backbones through condensation reactions or amidation processes. These polymers can exhibit enhanced mechanical properties or biodegradability, making them suitable for applications in biomedicine or environmental remediation.

The biological activity of 3-Amino-5-phenylpentanoic acid has been further explored through structural analog studies. By varying the length or nature of the side chains or introducing additional functional groups, researchers can generate libraries of compounds with diverse biological profiles. High-throughput screening techniques have been employed to identify lead compounds that exhibit promising activity against disease-related targets. This combinatorial approach has accelerated the discovery process and provided new avenues for therapeutic intervention.

In conclusion, 3-Amino-5-phenylpentanoic acid (CAS No. 91247-38-0) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an excellent scaffold for drug design, peptidomimetic development, and polymer chemistry. As research continues to uncover new synthetic methods and biological functions, this compound is poised to play an increasingly important role in advancing chemical biology and material science.